Cas no 33467-74-2 ((Z)-Hex-3-en-1-yl propionate)

• Product Name: (Z)-Hex-3-en-1-yl propionate
• CAS No: 33467-74-2
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• MDL: MFCD00036534
• CID: 54084
• PubChem ID: 24901943
• Update Time: 2025-05-26

(Z)-Hex-3-en-1-yl propionate Chemical and Physical Properties

Names and Identifiers

• (Z)-Hex-3-en-1-yl propionate
• (Z)-Hex-3-enyl propionate
• (cis)-3-Hexenyl propionate
• Cis-3-Hexenyl Propionate
• C3 HEXENYL PROPIONATE
• cis-3-Hexenylpropionat
• FEMA 3778
• FEMA 3933
• HEXENYL-CIS-3-PROPIONATE
• HEXENYLPROPIONAT CIS-3
• is-3-Hexenyl n-propionate

• MDL： MFCD00036534
• Inchi： 1S/C9H16O2/c1-3-5-6-7-8-11-9(10)4-2/h5-6H,3-4,7-8H2,1-2H3/b6-5-
• InChI Key： LGTLDEUQCOJGFP-WAYWQWQTSA-N
• SMILES： CC/C=C\CCOC(CC)=O

Computed Properties

• Exact Mass: 156.11500
• Monoisotopic Mass: 156.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 0.887 g/mL at 25 °C(lit.)
• Melting Point: -57.45°C (estimate)
• Boiling Point: 83 °C/17 mmHg(lit.)
• Flash Point: Fahrenheit: 149 ° f
  Celsius: 65 ° c
  
• Refractive Index: n20/D 1.43(lit.)
• PSA: 26.30000
• LogP: 2.29590
• Solubility: Not determined
• FEMA: 3933 | CIS-3-HEXENYL PROPIONATE

(Z)-Hex-3-en-1-yl propionate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：MP8645100
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (Z)-Hex-3-en-1-yl propionate

Chemical Profile of (Z)-Hex-3-en-1-yl propionate (CAS No. 33467-74-2)

(Z)-Hex-3-en-1-yl propionate, identified by the Chemical Abstracts Service Number (CAS No.) 33467-74-2, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unsaturated hydrocarbon backbone and ester functional group, has garnered attention due to its versatile applications and potential in various biochemical pathways.

The structural formula of (Z)-Hex-3-en-1-yl propionate consists of a hexene chain with a propionic acid ester at one end. The (Z) configuration indicates the spatial arrangement of the double bond, which influences its reactivity and interaction with biological systems. This compound’s unique structure makes it a valuable intermediate in synthetic chemistry, particularly in the development of fragrances, polymers, and pharmaceuticals.

Recent advancements in chemical biology have highlighted the role of unsaturated esters like (Z)-Hex-3-en-1-yl propionate in modulating biological processes. Studies have demonstrated that such compounds can interact with enzymes and receptors, potentially influencing metabolic pathways and signaling cascades. For instance, research published in leading journals has shown that derivatives of this molecule exhibit anti-inflammatory properties by inhibiting key enzymes involved in cytokine production.

In the realm of drug discovery, the significance of (Z)-Hex-3-en-1-yl propionate cannot be overstated. Its ability to serve as a building block for more complex molecules has made it a staple in medicinal chemistry. Researchers are exploring its potential as a precursor for novel therapeutic agents targeting neurological disorders, cancer, and infectious diseases. The compound’s dual functionality—both as an electrophile and a nucleophile—allows for diverse chemical modifications, enabling the synthesis of structurally diverse libraries for high-throughput screening.

The pharmacokinetic profile of (Z)-Hex-3-en-1-yl propionate is another area of active investigation. Preliminary studies suggest that this compound exhibits good oral bioavailability and rapid metabolic clearance, making it a promising candidate for oral administration. Additionally, its low toxicity profile observed in preclinical trials further supports its suitability for therapeutic applications. These findings align with the broader trend in pharmaceutical development towards identifying compounds with favorable pharmacokinetic properties.

The industrial applications of (Z)-Hex-3-en-1-yl propionate extend beyond pharmaceuticals. In agrochemicals, this compound serves as an intermediate in the synthesis of plant growth regulators and pest control agents. Its role in enhancing crop yield and protecting plants from pathogens underscores its importance in sustainable agriculture. Furthermore, its use in polymer chemistry has led to the development of novel materials with enhanced mechanical properties and biodegradability.

The environmental impact of synthesizing and utilizing (Z)-Hex-3-en-1-yl propionate is also a critical consideration. Modern synthetic methodologies emphasize green chemistry principles to minimize waste and energy consumption. Catalytic processes have been developed to achieve high yields of this compound while reducing reliance on hazardous reagents. Such innovations not only improve efficiency but also align with global efforts to promote sustainable chemical manufacturing.

Future research directions for (Z)-Hex-3-en-1-yl propionate include exploring its role in synthetic biology and biotechnology. Engineered microorganisms capable of producing this compound could provide an eco-friendly alternative to traditional synthetic routes. Additionally, investigating its interactions with complex biological systems may uncover new therapeutic targets and mechanisms. The integration of computational modeling with experimental techniques will further accelerate the discovery process.

In conclusion, (Z)-Hex-3-en-1-yl propionate (CAS No. 33467-74-2) is a multifaceted compound with significant implications across multiple scientific disciplines. Its structural versatility, coupled with promising biological activities, positions it as a cornerstone in chemical research and industrial applications. As advancements continue to unfold, this molecule is poised to play an even greater role in shaping the future of medicine and materials science.